Cas no 922076-51-5 (2,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 2,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 922076-51-5
• MF: C₁₈H₁₈F₂N₂O₄S
• MW: 396.408330440521
• CID: 6420755
• PubChem ID: 40957805
• Update Time: 2025-06-12

2,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 2,4-difluoro-N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-7-yl)-
• 922076-51-5
• 2,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzenesulfonamide
• AKOS024637668
• F2297-0045
• 2,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide

• Inchi： 1S/C18H18F2N2O4S/c1-18(2)10-26-15-6-5-12(9-14(15)22(3)17(18)23)21-27(24,25)16-7-4-11(19)8-13(16)20/h4-9,21H,10H2,1-3H3
• InChI Key： FNUKKWQKVIQQFV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)(NC1C=CC2=C(C=1)N(C)C(C(C)(C)CO2)=O)(=O)=O

Computed Properties

• Exact Mass: 396.09553456g/mol
• Monoisotopic Mass: 396.09553456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide

Introduction to 2,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922076-51-5)

2,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and have been extensively studied for their potential therapeutic applications. The unique structural features of this molecule, particularly its fluoro-substituted aromatic ring and the benzoxazepine scaffold, contribute to its distinctive chemical and biological properties.

The CAS No. 922076-51-5 uniquely identifies this compound in scientific literature and databases. Its molecular structure consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, linked to a sulfonamide group (-SO₂NH₂). The other moiety is a 3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepine, which is a cyclic amide derivative with a benzoxazepine core. This particular scaffold is known for its stability and bioavailability, making it an attractive candidate for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between this compound and biological targets. The presence of fluorine atoms in the aromatic ring enhances the lipophilicity of the molecule while also influencing its metabolic stability. These properties are crucial in determining the compound's efficacy and pharmacokinetic profile.

In the realm of medicinal chemistry, sulfonamides have been extensively explored due to their ability to act as scaffolds for designing molecules with enhanced binding affinity to biological targets. The benzoxazepine moiety in this compound adds another layer of complexity and potential functionality. Benzoxazepines are known for their role in various pharmacological activities, including anticonvulsant and anti-inflammatory effects. The combination of these structural elements suggests that this compound may exhibit multiple modes of action.

Current research in this area focuses on leveraging structure-based drug design strategies to optimize the pharmacological properties of such compounds. High-throughput screening (HTS) and virtual screening techniques have been employed to identify potential lead compounds that can be further modified to improve their therapeutic index. The fluoro-substituted sulfonamide described here represents a promising candidate for further investigation in this context.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been utilized to construct the complex framework of the molecule efficiently.

Evaluation of the biological activity of 2,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide has revealed intriguing results in preclinical studies. Initial assays have shown potential inhibitory effects on various enzymes and receptors relevant to inflammatory diseases and cancer. These findings warrant further exploration into its mechanism of action and potential therapeutic applications.

The role of fluorine atoms in modulating biological activity cannot be overstated. Fluorinated aromatic compounds often exhibit improved metabolic stability and enhanced binding affinity due to changes in electronic distribution and steric effects. In this context, the fluoro-substituted benzene ring in our compound may play a critical role in its interaction with biological targets.

As our understanding of complex molecular interactions continues to evolve, so does our ability to design molecules with tailored properties. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel candidates like this one. By leveraging large datasets and predictive models, researchers can now rapidly assess the potential efficacy and safety profiles of new compounds before moving into costly experimental validation.

The future direction of research on 2,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzene-1-sulfonamide will likely involve interdisciplinary approaches combining synthetic chemistry with computational biology and pharmacology. Such collaborative efforts will be essential in translating promising preclinical findings into viable therapeutic agents.

In conclusion,2 ,4 -difluoro -N - ( 3 , 3 , 5 -trimethyl -4 - oxo -2 , 3 , 4 , 5 -tetrahydro -1 , 5 -benzoxazepin -7 - yl ) benzene -1-sulfonamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activity make it an exciting candidate for further investigation.